Cas no 157160-99-1 (tert-Butyl 4-Chloro-3-nitrobenzoate)

Technical Introduction: Tert-Butyl 4-Chloro-3-nitrobenzoate is a versatile intermediate in organic synthesis, particularly valued for its utility in pharmaceutical and agrochemical applications. The tert-butyl ester group enhances stability and solubility, facilitating selective reactions under mild conditions. The presence of both chloro and nitro substituents on the aromatic ring offers multiple reactive sites for further functionalization, such as nucleophilic aromatic substitution or reduction. This compound is commonly employed in the synthesis of complex molecules due to its predictable reactivity and compatibility with a range of reagents. Its crystalline solid form ensures ease of handling and storage, making it a practical choice for laboratory and industrial use.

tert-Butyl 4-Chloro-3-nitrobenzoate structure

157160-99-1 structure

Product Name:tert-Butyl 4-Chloro-3-nitrobenzoate

CAS No:157160-99-1

MF:C₁₁H₁₂ClNO₄

MW:257.670282363892

MDL:MFCD18452093

CID:1332934

PubChem ID:10611184

Update Time:2025-06-23

tert-Butyl 4-Chloro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-chloro-3-nitro-, 1,1-dimethylethyl ester
- tert-butyl 4-chloro-3-nitrobenzoate
- DB-361703
- 157160-99-1
- 1,1-dimethylethyl 4-chloro-3-nitrobenzoate
- SCHEMBL1028629
- 4-Chloro-3-nitrobenzoic acid tert-butyl ester
- tert-butyl4-chloro-3-nitrobenzoate
- BRTMDLPSCGNGEC-UHFFFAOYSA-N
- tert-Butyl 4-chloro-3-nitrobezoate
- t-butyl 4-chloro-3-nitrobenzoate
- AKOS006297678
- EN300-131760
- F73190
- DTXSID70442514
- A1-27225
- CS-0233208
- Tert-butyl 4-chloro-3-nitro-benzoate
- tert-Butyl 4-Chloro-3-nitrobenzoate
- MDL： MFCD18452093
- Inchi： 1S/C11H12ClNO4/c1-11(2,3)17-10(14)7-4-5-8(12)9(6-7)13(15)16/h4-6H,1-3H3
- InChI Key： BRTMDLPSCGNGEC-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 257.04556
Monoisotopic Mass: 257.0454856g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 72.1Å²

Experimental Properties

PSA: 69.44

tert-Butyl 4-Chloro-3-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	K05267-5g	tert-butyl 4-chloro-3-nitrobenzoate	157160-99-1	>95%	5g	$650	2024-06-05
Enamine	EN300-131760-1.0g	tert-butyl 4-chloro-3-nitrobenzoate	157160-99-1	95%	1g	$332.0	2023-06-06
TRC	B872573-25mg	tert-Butyl 4-Chloro-3-nitrobenzoate	157160-99-1		25mg	$ 50.00	2022-06-01
TRC	B872573-50mg	tert-Butyl 4-Chloro-3-nitrobenzoate	157160-99-1		50mg	$ 95.00	2022-06-01
TRC	B872573-250mg	tert-Butyl 4-Chloro-3-nitrobenzoate	157160-99-1		250mg	$ 320.00	2022-06-01
Enamine	EN300-131760-0.05g	tert-butyl 4-chloro-3-nitrobenzoate	157160-99-1	95%	0.05g	$78.0	2023-06-06
Enamine	EN300-131760-0.1g	tert-butyl 4-chloro-3-nitrobenzoate	157160-99-1	95%	0.1g	$115.0	2023-06-06
Enamine	EN300-131760-0.25g	tert-butyl 4-chloro-3-nitrobenzoate	157160-99-1	95%	0.25g	$164.0	2023-06-06
Enamine	EN300-131760-0.5g	tert-butyl 4-chloro-3-nitrobenzoate	157160-99-1	95%	0.5g	$258.0	2023-06-06
Enamine	EN300-131760-2.5g	tert-butyl 4-chloro-3-nitrobenzoate	157160-99-1	95%	2.5g	$672.0	2023-06-06